Cas no 1217468-71-7 ((R)-tert-Butyl 3-propylpiperazine-1-carboxylate hydrochloride)

• Product Name: (R)-tert-Butyl 3-propylpiperazine-1-carboxylate hydrochloride
• CAS No: 1217468-71-7
• MF: C₁₂H₂₅ClN₂O₂
• MW: 264.792102575302
• CID: 1030915
• PubChem ID: 45072244
• Update Time: 2025-06-11

(R)-tert-Butyl 3-propylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-propylpiperazine-1-carboxylate hydrochloride
• (R)-4-N-BOC-2-PROPYLPIPERAZINE-HCl
• (r)-4-n-boc-2-propylpiperazine hydrochloride
• AK133422
• B-2007
• KB-144270
• AKOS015847331
• tert-Butyl (3R)-3-propylpiperazine-1-carboxylate--hydrogen chloride (1/1)
• I11871
• (R)-tert-Butyl3-propylpiperazine-1-carboxylatehydrochloride
• 1217468-71-7
• A891528
• DB-327996
• tert-butyl (3R)-3-propylpiperazine-1-carboxylate;hydrochloride
• DTXSID90662479
• tert-butyl (R)-3-propylpiperazine-1-carboxylate hydrochloride
• (r)-4-n-boc-2-propylpiperazine hcl

• MDL： MFCD11101235
• Inchi： 1S/C12H24N2O2.ClH/c1-5-6-10-9-14(8-7-13-10)11(15)16-12(2,3)4;/h10,13H,5-9H2,1-4H3;1H/t10-;/m1./s1
• InChI Key： STAKNWUZSICGDX-HNCPQSOCSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCN[C@H](CCC)C1)=O

Computed Properties

• Exact Mass: 264.1604557g/mol
• Monoisotopic Mass: 264.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on (R)-tert-Butyl 3-propylpiperazine-1-carboxylate hydrochloride

Chemical Profile of (R)-tert-Butyl 3-propylpiperazine-1-carboxylate hydrochloride (CAS No. 1217468-71-7)

(R)-tert-Butyl 3-propylpiperazine-1-carboxylate hydrochloride, with the CAS number 1217468-71-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific configuration of this molecule, particularly the (R) stereochemistry and the presence of a tert-butyl and propyl substituents, contributes to its unique chemical properties and biological interactions.

The structure of (R)-tert-butyl 3-propylpiperazine-1-carboxylate hydrochloride consists of a piperazine ring substituted with a tert-butyl group at the 3-position and a propyl group at the 1-position, with the carboxylate group further functionalized into a hydrochloride salt. This structural arrangement not only influences its solubility and stability but also plays a crucial role in its interaction with biological targets. The stereochemical purity of the (R) configuration is particularly important, as it can significantly affect the compound's efficacy and pharmacokinetic profile.

In recent years, there has been growing interest in piperazine derivatives due to their potential as scaffolds for drug discovery. The< strong> tert-butyl and propyl substituents in (R)-tert-butyl 3-propylpiperazine-1-carboxylate hydrochloride contribute to its ability to modulate various biological pathways. For instance, piperazine derivatives have been explored for their roles in neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The hydrochloride salt form enhances the compound's solubility, making it more suitable for formulation into pharmaceutical products.

One of the most compelling aspects of (R)-tert-butyl 3-propylpiperazine-1-carboxylate hydrochloride is its potential as an intermediate in the synthesis of more complex pharmacological agents. Researchers have leveraged its structural features to develop novel compounds with enhanced therapeutic profiles. For example, studies have shown that modifications at the piperazine ring can lead to compounds with improved binding affinity and selectivity for specific receptors. This has opened up new avenues for treating conditions such as depression, anxiety, and other CNS-related disorders.

The pharmacological activity of (R)-tert-butyl 3-propylpiperazine-1-carboxylate hydrochloride has been investigated in various preclinical models. These studies have highlighted its potential as a modulator of neurotransmitter systems, particularly serotonin and dopamine pathways. The compound's ability to interact with these systems suggests that it could be effective in treating a range of neurological and psychiatric conditions. Additionally, its structural similarity to known active pharmaceutical ingredients (APIs) makes it a valuable candidate for further development.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how (R)-tert-butyl 3-propylpiperazine-1-carboxylate hydrochloride interacts with biological targets. These tools have allowed researchers to predict binding affinities, metabolic stability, and other key pharmacokinetic parameters with greater accuracy. This has accelerated the drug discovery process and has led to the identification of new lead compounds that could eventually enter clinical trials.

The synthesis of (R)-tert-butyl 3-propylpiperazine-1-carboxylate hydrochloride presents unique challenges due to its complex structure and stereochemical requirements. However, advances in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Techniques such as asymmetric synthesis and chiral resolution have been employed to ensure high enantiomeric purity, which is critical for its biological activity.

In conclusion, (R)-tert-butyl 3-propylpiperazine-1-carboxylate hydrochloride represents a promising compound in the realm of pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further exploration. As our understanding of its properties continues to grow, so too does its potential as a therapeutic agent. The ongoing research into this compound underscores the importance of continued investment in drug discovery and development.